Cas no 1383453-92-6 (4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride)
4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxa-1,9-diazaspiro[5.5]undecan-2-one hydrochloride
- 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride
- 1383453-92-6
- SCHEMBL9940671
- AKOS027393445
- 4-Oxa-1,9-diazaspiro[5.5]undecan-2-one HCl
- 4-Oxa-1,9-diazaspiro[5.5]undecan-2-onehydrochloride
- KS-7802
-
- MDL: MFCD26096845
- Inchi: 1S/C8H14N2O2.ClH/c11-7-5-12-6-8(10-7)1-3-9-4-2-8;/h9H,1-6H2,(H,10,11);1H
- InChI Key: BRJVFIBOSSYVBI-UHFFFAOYSA-N
- SMILES: Cl.O1CC(NC2(C1)CCNCC2)=O
Computed Properties
- Exact Mass: 206.0822054g/mol
- Monoisotopic Mass: 206.0822054g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A604846-2.5mg |
4-Oxa-1,9-Diazaspiro[5.5]Undecan-2-One Hydrochloride |
1383453-92-6 | 2.5mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A604846-5mg |
4-Oxa-1,9-Diazaspiro[5.5]Undecan-2-One Hydrochloride |
1383453-92-6 | 5mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A604846-25mg |
4-Oxa-1,9-Diazaspiro[5.5]Undecan-2-One Hydrochloride |
1383453-92-6 | 25mg |
$ 365.00 | 2022-06-08 | ||
| Chemenu | CM208641-1g |
4-Oxa-1,9-diazaspiro[5.5]undecan-2-one hydrochloride |
1383453-92-6 | 97% | 1g |
$967 | 2021-08-04 | |
| Chemenu | CM208641-1g |
4-Oxa-1,9-diazaspiro[5.5]undecan-2-one hydrochloride |
1383453-92-6 | 97% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O882850-1g |
4-Oxa-1,9-diazaspiro[5.5]undecan-2-one hydrochloride |
1383453-92-6 | 95% | 1g |
¥18,488.00 | 2022-09-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00398-1-100MG |
4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride |
1383453-92-6 | 95% | 100MG |
¥ 1,907.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00398-1-250MG |
4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride |
1383453-92-6 | 95% | 250MG |
¥ 3,049.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00398-1-500MG |
4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride |
1383453-92-6 | 95% | 500MG |
¥ 5,075.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00398-1-1G |
4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride |
1383453-92-6 | 95% | 1g |
¥ 7,609.00 | 2023-03-31 |
4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride
Introduction to 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride (CAS No. 1383453-92-6)
4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1383453-92-6, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic heterocyclic derivative features a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound belongs to a class of molecules known for their ability to interact with biological targets in novel ways, making it a valuable subject of study for researchers exploring new therapeutic avenues.
The molecular structure of 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride consists of a spirocyclic core composed of an oxacycle and a diazacycle, linked by a single carbon atom. This spiro arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological macromolecules. The presence of both oxygen and nitrogen atoms in the ring system allows for diverse functional interactions, including hydrogen bonding and electrostatic interactions, which are crucial for modulating biological activity.
In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties and potential applications in drug discovery. The spirocyclic core in 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride has been shown to enhance metabolic stability and reduce susceptibility to enzymatic degradation, making it an attractive scaffold for the development of long-acting pharmaceuticals. Additionally, the compound's ability to adopt multiple conformations may contribute to its versatility in binding to different target proteins.
One of the most compelling aspects of 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride is its potential as a lead compound for the development of novel therapeutic agents. Preclinical studies have suggested that this compound exhibits promising activity in several disease models, including inflammation and neurodegeneration. The hydrochloride salt form enhances solubility and bioavailability, which are critical factors for the successful translation of preclinical findings into clinical applications.
The pharmacological profile of 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride has been extensively studied in vitro and in vivo. Research indicates that the compound interacts with various biological targets, including enzymes and receptors involved in pathways relevant to human health and disease. For instance, studies have demonstrated its ability to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines and chemokines. This makes it a candidate for the development of anti-inflammatory therapies with potentially fewer side effects compared to existing treatments.
Moreover, the structural features of 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride have been leveraged to develop derivatives with enhanced pharmacological properties. By modifying substituents on the spirocyclic core or introducing additional functional groups, researchers can fine-tune binding interactions and improve efficacy while minimizing toxicity. Such structural optimization strategies are central to modern drug discovery efforts and highlight the importance of 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride as a versatile scaffold.
The synthesis of 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride represents another area of significant interest. The spirocyclic structure presents synthetic challenges due to its strained ring system and multiple stereocenters. However, advances in organic synthesis have enabled more efficient and scalable routes to this compound, facilitating further exploration of its biological potential. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing complex heterocycles like this one.
Recent breakthroughs in computational chemistry have also contributed to our understanding of 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride's behavior at the molecular level. Molecular modeling studies have provided insights into how this compound interacts with its biological targets at an atomic resolution, guiding rational drug design efforts. These computational approaches complement experimental work by predicting binding affinities, identifying key interaction sites, and suggesting modifications that could improve therapeutic efficacy.
The clinical development pipeline for compounds based on structures similar to 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride is evolving rapidly. Several pharmaceutical companies are exploring derivatives of this scaffold for treating conditions ranging from chronic pain to neurodegenerative disorders. The success of these programs would not only validate the potential of spirocyclic heterocycles as drug candidates but also reinforce the importance of compounds like 4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride in modern medicinal chemistry.
In conclusion,4-oxa -1 ,9 -d azas pi ro [ 5 . 5 ] und ecan - 2 -o ne ; h ydroch lor ide (CAS No . 1383453 -92 -6 ) is a prom ising compoun d with a unique structural framework that holds great poten tial for thera peutic applications . Its spiro cyclic core , functional group s , an d bi ological act iv ities make it an attr active target for further stu dies an d deve lopment . With continued re search an d innov ation , this com pound is poised to make significant contributions t o the fie ld o f me dicinal ch emistry an d pharma cology .
1383453-92-6 (4-oxa-1,9-diazaspiro[5.5]undecan-2-one;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)